Cas no 2138225-27-9 (3-fluoro-4-[(1-methyl-1H-pyrazol-4-yl)methoxy]benzene-1-sulfonyl fluoride)

• Product Name: 3-fluoro-4-[(1-methyl-1H-pyrazol-4-yl)methoxy]benzene-1-sulfonyl fluoride
• CAS No: 2138225-27-9
• MF: C₁₁H₁₀F₂N₂O₃S
• MW: 288.270508289337
• CID: 5908247
• PubChem ID: 165870973
• Update Time: 2025-06-11

3-fluoro-4-[(1-methyl-1H-pyrazol-4-yl)methoxy]benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-[(1-methyl-1H-pyrazol-4-yl)methoxy]benzene-1-sulfonyl fluoride
• 2138225-27-9
• EN300-727901

• Inchi： 1S/C11H10F2N2O3S/c1-15-6-8(5-14-15)7-18-11-3-2-9(4-10(11)12)19(13,16)17/h2-6H,7H2,1H3
• InChI Key： FRKMKPXFHNVLNU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC1C=NN(C)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 288.03801968g/mol
• Monoisotopic Mass: 288.03801968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.6Ų

Additional information on 3-fluoro-4-[(1-methyl-1H-pyrazol-4-yl)methoxy]benzene-1-sulfonyl fluoride

Professional Introduction to Compound with CAS No. 2138225-27-9 and Product Name: 3-fluoro-4-[(1-methyl-1H-pyrazol-4-yl)methoxy]benzene-1-sulfonyl fluoride

The compound with the CAS number 2138225-27-9 and the product name 3-fluoro-4-[(1-methyl-1H-pyrazol-4-yl)methoxy]benzene-1-sulfonyl fluoride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular structure incorporates a fluoro-substituted benzene ring, a methyl-pyrazole moiety, and a sulfonyl fluoride group, which collectively contribute to its distinctive chemical properties and biological activities.

Recent studies have highlighted the importance of fluoro-substituted aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules, often enhancing their metabolic stability, lipophilicity, and binding affinity to biological targets. In the case of 3-fluoro-4-[(1-methyl-1H-pyrazol-4-yl)methoxy]benzene-1-sulfonyl fluoride, the fluoro-group at the 3-position of the benzene ring is strategically positioned to influence electronic distribution and intermolecular interactions, making it a valuable scaffold for further derivatization and optimization.

The presence of the (1-methyl-1H-pyrazol-4-yl)methoxy group in the molecule adds another layer of complexity and functionality. Pyrazole derivatives are well-known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The methyl-pyrazole moiety not only contributes to the compound's structural diversity but also potentially enhances its interaction with biological targets, such as enzymes and receptors. This combination of structural elements makes 3-fluoro-4-[(1-methyl-1H-pyrazol-4-yl)methoxy]benzene-1-sulfonyl fluoride a promising candidate for further investigation in drug discovery.

The sulfonyl fluoride group is another critical feature of this compound. Sulfonyl fluorides are known for their reactivity in various chemical transformations, including nucleophilic substitution reactions, which are widely used in synthetic organic chemistry. This reactivity allows for further functionalization of the molecule, enabling chemists to explore a wide range of derivatives with tailored properties. Additionally, sulfonyl fluorides have been reported to exhibit bioactivity in certain contexts, such as inhibiting specific enzymes or modulating signaling pathways.

Current research in pharmaceutical chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple targets or exhibit synergistic effects. The structural features of 3-fluoro-4-[(1-methyl-1H-pyrazol-4-yl)methoxy]benzene-1-sulfonyl fluoride align well with this trend. The combination of a fluoro-substituted benzene ring, a methyl-pyrazole moiety, and a sulfonyl fluoride group provides a rich framework for designing molecules with enhanced biological activity and improved pharmacological profiles.

In recent years, computational methods and high-throughput screening have become indispensable tools in drug discovery. These approaches allow researchers to rapidly evaluate the potential bioactivity of novel compounds without extensive experimental testing. The unique structural features of 3-fluoro-4-[(1-methyl-1H-pyrazol-4-yl)methoxy]benzene-1-sulfonyl fluoride make it an attractive candidate for such studies. Computational modeling can help predict its interactions with biological targets, providing insights into its potential therapeutic applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the complex molecular framework efficiently. The presence of sensitive functional groups like the sulfonyl fluoride necessitates careful handling under controlled conditions to prevent degradation or unwanted side reactions.

As interest in fluorinated compounds continues to grow, so does the need for efficient synthetic routes to these molecules. The development of novel methodologies for introducing fluorine atoms into organic structures remains a key area of research. The synthesis of 3-fluoro-4-[ ( 1 -methyl - 1 H -pyrazol - 4 - yl ) methoxy ] benzene - 1 - sulfonyl fluoride provides an excellent opportunity to explore such methodologies and contribute to the broader field of fluorinated pharmaceuticals.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for materials with specialized properties. For instance, derivatives of this compound could be explored for their potential use in agrochemicals or as ligands in coordination chemistry.

In conclusion, 3-fluoro-[ ( 1 -methyl - 1 H -pyrazol - 4 - yl ) methoxy ] benzene - 1 - sulfonyl fluoride (CAS No. 2138225[27]-9) is a structurally fascinating compound with significant potential in pharmaceutical research and development. Its combination of a [fluoro-substituted benzene ring], [methyl-pyrazole moiety], and [sulfonyl fluoride group] makes it a versatile scaffold for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.